4-(Methylamino)benzenethiol
Description
“4-(Methylamino)benzenethiol” is a chemical compound with the molecular formula C7H9NS and a molar mass of 139.22 . It is also known by other synonyms such as "Benzenethiol, 4-(methylamino)-" .
Molecular Structure Analysis
The molecular structure of “4-(Methylamino)benzenethiol” consists of a benzene ring with a thiol and a methylamino group attached . The exact 3D structure would require more specific analysis tools.
Physical And Chemical Properties Analysis
“4-(Methylamino)benzenethiol” has a predicted density of 1.145±0.06 g/cm3 and a boiling point of 129-130 °C (under a pressure of 11.5 Torr) . The compound’s pKa is predicted to be 10.26±0.38 .
Scientific Research Applications
Interfacial Modification in Solar Cells
4-(Methylamino)benzenethiol has been used in the interfacial modification of metal halide perovskite solar cells . This modification facilitates charge transfer and improves the stability of the solar cells, leading to an efficiency of up to 20% . The use of benzenethiol derivatives at the interface between the perovskite light absorber layer and the hole-transporting material layer provides dual benefits: it improves the band-energy alignment and protects the perovskite from environmental degradation .
Protection of Carbonyl Groups
Another application of 4-(Methylamino)benzenethiol is in the protection of carbonyl groups . It is used to convert carbonyl groups into 3-methylbenzothiazoline derivatives . This method allows efficient protection and deprotection under mild and neutral conditions and affords protection of the carbonyl group against both basic and acidic conditions . The difference in reactivity between different carbonyl groups can be successfully utilized for the chemoselective benzothiazolination of certain groups .
Surface-Enhanced Raman Scattering (SERS)
4-(Methylamino)benzenethiol can also be used in Surface-Enhanced Raman Scattering (SERS), a powerful spectroscopic technique for chemical analysis . SERS provides molecular specificity through vibrational or rotational fingerprints and has found widespread applications in surface science, materials research, and the life sciences .
properties
IUPAC Name |
4-(methylamino)benzenethiol |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H9NS/c1-8-6-2-4-7(9)5-3-6/h2-5,8-9H,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FEIHCAFTYDPAHR-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC1=CC=C(C=C1)S |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H9NS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
139.22 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(Methylamino)benzenethiol | |
CAS RN |
4946-21-8 |
Source
|
| Record name | 4-(methylamino)benzene-1-thiol | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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